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Introduction

Carquejol is a monoterpene alcohol found in the essential oil of various plant species, most
notably Baccharis trimera (Less.) DC., commonly known as "carqueja”. This compound, along
with its acetate ester, carquejyl acetate, is a significant contributor to the aromatic and
medicinal properties of the essential oil. Research has indicated potential anti-inflammatory
and analgesic properties, making it a compound of interest for pharmaceutical and therapeutic
applications. This document provides detailed protocols for the extraction of Carquejol-rich
essential oil from Baccharis trimera via hydrodistillation, followed by its quantitative analysis
using Gas Chromatography-Mass Spectrometry (GC-MS). Additionally, a proposed signaling
pathway for its anti-inflammatory action is presented.

Data Presentation

A summary of typical quantitative data for the hydrodistillation of Baccharis trimera essential oil
and its subsequent analysis is presented in the tables below. These values can vary based on
plant material, geographical location, and specific experimental conditions.

Table 1: Hydrodistillation Yield and Composition of Baccharis trimera Essential Oil
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Parameter

Typical Value

Reference

Plant Material

Dried aerial parts

[1]

Extraction Method

Hydrodistillation

[1]

Essential Oil Yield (% w/w) 0.5-1.5% [2]
Carquejyl Acetate Content (%) 23-71% [1]
Carquejol Content (%) 0.5-5.0% [1]

Other Major Components

B-Pinene, Limonene,

Spathulenol

[1]

Table 2: GC-MS Parameters for the Analysis of Carquejol and Carquejyl Acetate

Parameter

Recommended Setting

Gas Chromatograph

Column

DB-5ms or HP-5ms (30 m x 0.25 mm ID, 0.25

pum film thickness)

Carrier Gas

Helium at a constant flow rate of 1.0 mL/min

Injector Temperature

250 °C

Injection Mode

Split (e.g., 50:1) or Splitless

Oven Temperature Program

Initial temperature 60°C, hold for 2 min, ramp at
4°C/min to 240°C, hold for 5 min

Mass Spectrometer

lon Source Temperature

230 °C

lonization Mode

Electron lonization (El) at 70 eV

Mass Scan Range 40-400 amu
Transfer Line Temperature 280 °C
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Experimental Protocols

Protocol 1: Hydrodistillation of Baccharis trimera
Essential Oil

This protocol describes the extraction of essential oil from the aerial parts of Baccharis trimera
using a Clevenger-type apparatus.

Materials and Equipment:

Dried aerial parts of Baccharis trimera

o Clevenger-type hydrodistillation apparatus

e Heating mantle

e Round-bottom flask (2 L)

e Condenser

o Graduated collection tube

¢ Distilled water

Anhydrous sodium sulfate
Procedure:

» Plant Material Preparation: Weigh approximately 100 g of dried and coarsely powdered
aerial parts of Baccharis trimera.

e Apparatus Setup: Place the plant material into a 2 L round-bottom flask. Add 1 L of distilled
water, ensuring the plant material is fully submerged.

o Set up the Clevenger-type apparatus with the flask on a heating mantle. Connect the
condenser and ensure a steady flow of cold water.
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o Hydrodistillation: Gently heat the mixture to boiling. The distillation process should be carried
out for 3 hours, collecting the distillate in the graduated collection tube.[3]

o Essential Oil Collection: After 3 hours, turn off the heating mantle and allow the apparatus to
cool. Carefully collect the separated essential oil from the collection tube.

» Drying: Dry the collected essential oil over anhydrous sodium sulfate to remove any residual
water.

o Storage: Store the dried essential oil in a sealed, dark glass vial at 4°C until further analysis.

Protocol 2: GC-MS Analysis of Carquejol Essential Oil

This protocol outlines the qualitative and quantitative analysis of the extracted essential oil to
determine the content of carquejol and carquejyl acetate.

Materials and Equipment:

e Gas chromatograph coupled with a mass spectrometer (GC-MS)
e Helium carrier gas (99.999% purity)

e Microsyringe

e Autosampler vials

e Hexane (GC grade)

o Carquejol and carquejyl acetate analytical standards
Procedure:

o Sample Preparation: Prepare a 1% (v/v) solution of the extracted essential oil in GC-grade
hexane.

» Standard Preparation: Prepare a series of standard solutions of carquejol and carquejyl
acetate in hexane at concentrations ranging from 10 to 500 pg/mL to generate a calibration

curve.
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e GC-MS Analysis:
o Inject 1 pL of the prepared sample or standard solution into the GC-MS system.
o Run the analysis using the parameters outlined in Table 2.

o Data Analysis:

o ldentify the peaks corresponding to carquejol and carquejyl acetate by comparing their
mass spectra and retention times with those of the analytical standards and reference
libraries (e.g., NIST).

o Quantify the amount of carquejol and carquejyl acetate in the essential oil by using the
calibration curve generated from the standard solutions.

Mandatory Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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